BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Diethyl 2-(2-
oxopropyl)malonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl 2-(2-oxopropyl)malonate

Cat. No.: B1280708

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl 2-(2-oxopropyl)malonate, also known as diethyl acetonylmalonate, is a versatile
chemical intermediate with significant applications in organic synthesis, particularly in the
construction of heterocyclic compounds and as a precursor to biologically active molecules.
This technical guide provides a comprehensive overview of its physicochemical properties, a
detailed experimental protocol for its synthesis, and explores its utility in research and drug
development.

Core Properties and Data

Diethyl 2-(2-oxopropyl)malonate is a substituted diethyl malonate derivative. Its key
guantitative data are summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1280708?utm_src=pdf-interest
https://www.benchchem.com/product/b1280708?utm_src=pdf-body
https://www.benchchem.com/product/b1280708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C10H1605 [1112]
Molecular Weight 216.23 g/mol [1][2]
IUPAC Name diethy! 2-(2-

oxopropyl)propanedioate

CAS Number 23193-18-2 [1]12]

Diethyl acetonylmalonate, 2-

Synonyms Acetonylmalonic acid diethyl
ester
Physical State Liquid
Boiling Point 296.36 °C at 760 mmHg [2]
Storage Temperature 2-8°C [2]

Synthesis of Diethyl 2-(2-oxopropyl)malonate: An
Experimental Protocol

The synthesis of diethyl 2-(2-oxopropyl)malonate is most commonly achieved through the
alkylation of diethyl malonate with chloroacetone. This reaction, a classic example of malonic
ester synthesis, involves the formation of an enolate from diethyl malonate, which then acts as
a nucleophile to displace the chloride from chloroacetone.[3]

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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